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Compound of Interest

Compound Name: 4-Hydroxypicolinic acid

cat. No.: B188197

CAS Number: 22468-26-4

This technical guide provides a comprehensive overview of 4-Hydroxypicolinic acid, also
known as 4-Hydroxypyridine-2-carboxylic acid.[1] Intended for researchers, scientists, and
professionals in drug development, this document consolidates available physicochemical
data, discusses its limitedly documented synthesis and biological role, and highlights the
current gaps in research concerning this specific isomer.

Physicochemical Properties

4-Hydroxypicolinic acid is a pyridinecarboxylic acid derivative with the molecular formula
CeHsNOs and a molecular weight of approximately 139.11 g/mol .[1][2] Key quantitative data
for this compound are summarized in the table below.
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Property Value Source(s)
CAS Number 22468-26-4 [1][2]
Molecular Formula CeHsNOs [1][2]
Molecular Weight 139.11 g/mol [1]

White to off-white crystalline
Appearance (2]

powder
Melting Point ~280 °C [3]

- Information not readily
Solubility Available

Information not readily
pKa :
available.

Synthesis and Manufacturing

Detailed, peer-reviewed experimental protocols for the synthesis of 4-Hydroxypicolinic acid
are not widely available in the public domain. Commercial suppliers list the compound as
available for research purposes, suggesting established manufacturing processes exist.[1][4]

A patented process for the preparation of a related class of compounds, 4-alkoxy-3-
hydroxypicolinic acids, starts from furfural and involves a multi-step chemical transformation.[5]
However, this process is not directly applicable to the synthesis of 4-Hydroxypicolinic acid.

Another related synthesis is that of Chelidamic acid (4-oxo-1,4-dihydro-2,6-pyridinedicarboxylic
acid), which can be synthesized from chelidonic acid and ammonia.[6] While structurally
related, this does not provide a direct route to 4-Hydroxypicolinic acid.

The lack of readily available, specific synthesis protocols for 4-Hydroxypicolinic acid in
scientific literature is a notable information gap.

Biological Activity and Signaling Pathways

There is a significant scarcity of published research on the specific biological activities and
signaling pathway involvement of 4-Hydroxypicolinic acid. In contrast, its isomer, 3-
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Hydroxypicolinic acid, is a well-documented matrix for Matrix-Assisted Laser
Desorption/lonization (MALDI) mass spectrometry and an intermediate in the biosynthesis of
certain antibiotics.[7][8]

Studies on other related molecules offer some context but are not directly applicable:

o 5-Hydroxypicolinic Acid: The metabolism of this isomer has been characterized in
Alcaligenes faecalis, involving a monooxygenase and a dioxygenase in its degradation
pathway.[9]

» 4-Hydroxybenzoic Acid: This compound exhibits a range of biological activities, including
antimicrobial and antioxidant effects.[10][11][12]

o Hydroxycinnamic Acids: This class of phenolic acids is known for its antioxidant and anti-
inflammatory properties.[13]

Due to the limited specific data, no signaling pathway or experimental workflow diagrams
involving 4-Hydroxypicolinic acid can be generated at this time. The diagrams below illustrate
a hypothetical experimental workflow for compound characterization and a conceptual
representation of a generic cell signaling pathway, as specific information for 4-
Hydroxypicolinic acid is unavailable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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